Cas no 100244-20-0 (2-Propenoic acid,3-[2-(2-deoxy-b-D-erythro-pentofuranosyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl]-,methyl ester, (E)- (9CI))

• Product Name: 2-Propenoic acid,3-[2-(2-deoxy-b-D-erythro-pentofuranosyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl]-,methyl ester, (E)- (9CI)
• CAS No: 100244-20-0
• MF: C₁₂H₁₅N₃O₇
• MW: 313.263403177261
• CID: 192536
• PubChem ID: 6450925
• Update Time: 2025-04-19

2-Propenoic acid,3-[2-(2-deoxy-b-D-erythro-pentofuranosyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl]-,methyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-(2-deoxy-b-D-erythro-pentofuranosyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl]-,methyl ester, (E)- (9CI)
• 2-Propenoic acid,3-[2-(2-deoxy-b-D-erythro-pentofuranosyl)-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl]-,methyl ester, (E
• methyl (E)-3-[2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3,5-dioxo-1,2,4-triazin-6-yl]prop-2-enoate
• methyl (E)-3-[2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,5-dioxo-1,2,4-triazin-6-yl]prop-2-enoate
• (E)-5-(2-Carbomethoxyvinyl)-6-aza-2'-deoxyuridine
• 100244-20-0

• Inchi： 1S/C12H15N3O7/c1-21-10(18)3-2-6-11(19)13-12(20)15(14-6)9-4-7(17)8(5-16)22-9/h2-3,7-9,16-17H,4-5H2,1H3,(H,13,19,20)/b3-2+/t7-,8+,9+/m0/s1
• InChI Key： YJLYYJQICHEART-NSVNRLROSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)O)N1C(NC(C(/C=C/C(=O)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 313.091
• Monoisotopic Mass: 313.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.67
• Refractive Index: 1.665